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molecular formula C13H19NO4 B8526599 Methyl 3-amino-3-(3-methoxy-4-ethoxy-phenyl)propionate

Methyl 3-amino-3-(3-methoxy-4-ethoxy-phenyl)propionate

Cat. No. B8526599
M. Wt: 253.29 g/mol
InChI Key: HCFXLWSPGIJRSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08466191B2

Procedure details

The title compound was prepared following the method for preparing Intermediate 6 except that 3-amino-3-(3,4-dimethoxy-phenyl)propionic acid was substituted with 3-amino-3-(3-methoxy-4-ethoxy-phenyl)propionic acid. 1H NMR (CDCl3): δ 6.79-6.90 (m, 3H), 4.37 (q, 1H, J=5 Hz), 4.06 (q, 2H, J=5 Hz), 3.86 (s, 3H), 3.67 (s, 3H), 2.63 (d, 2H, J=5 Hz), 1.80 (s, 2H), 1.43 (t, 3H, J=5 Hz).
[Compound]
Name
Intermediate 6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-amino-3-(3,4-dimethoxy-phenyl)propionic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-amino-3-(3-methoxy-4-ethoxy-phenyl)propionic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
N[CH:2](C1C=CC(OC)=C(OC)C=1)CC(O)=O.[NH2:17][CH:18]([C:23]1[CH:28]=[CH:27][C:26]([O:29][CH2:30][CH3:31])=[C:25]([O:32][CH3:33])[CH:24]=1)[CH2:19][C:20]([OH:22])=[O:21]>>[NH2:17][CH:18]([C:23]1[CH:28]=[CH:27][C:26]([O:29][CH2:30][CH3:31])=[C:25]([O:32][CH3:33])[CH:24]=1)[CH2:19][C:20]([O:22][CH3:2])=[O:21]

Inputs

Step One
[Compound]
Name
Intermediate 6
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
3-amino-3-(3,4-dimethoxy-phenyl)propionic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(CC(=O)O)C1=CC(=C(C=C1)OC)OC
Step Two
Name
3-amino-3-(3-methoxy-4-ethoxy-phenyl)propionic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(CC(=O)O)C1=CC(=C(C=C1)OCC)OC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
NC(CC(=O)OC)C1=CC(=C(C=C1)OCC)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.